N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C16H16N2O4S/c19-12(11-9-23-13-4-2-1-3-10(11)13)7-17-14(20)8-18-15(21)5-6-16(18)22/h1-4,9,12,19H,5-8H2,(H,17,20)
• InChI Key: YWBDQJHULSJTQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCC(C2=CSC3=CC=CC=C32)O
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol
• CAS No.: 2034256-59-0

Description

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C16H16N2O4S and its molecular weight is 332.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

New Salt Formation

• A study mentions a new salt involving a similar compound, highlighting its use in pharmaceutical compositions and therapeutic applications (ジュリアン・ジョヴァンニーニ et al., 2005).

Kinase Inhibitory and Anticancer Activities

• Research on thiazolyl N-benzyl-substituted acetamide derivatives, including compounds akin to the one , reveals their role as Src kinase inhibitors and their potential in anticancer activities (Fallah-Tafti et al., 2011).

Intermediate Product for Pharmaceuticals

• A compound related to N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is identified as an advantageous intermediate for producing pharmaceutically effective substances (Fort, 2002).

Synthesis of Antitumor Agents

• The synthesis and evaluation of antitumor activity of new benzothiazole derivatives, structurally similar to the compound , highlight their potential against various cancer cell lines (Yurttaş et al., 2015).

Antimicrobial Activity and Quantum Calculations

• A study on the reactivity of related acetamide derivatives and their antimicrobial activities, along with computational calculations, demonstrates their potential in medical applications (Fahim & Ismael, 2019).

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

• Research into benzothiazol-2-yl acetamide as an inhibitor of PI3Kα and mTOR suggests potential applications in cancer therapy (Stec et al., 2011).

Synthesis and Structure Studies

• Investigations into the synthesis and structure of related heterocycles provide insights into their chemical properties and potential applications in various fields (Nikonov et al., 2016).

Antimicrobial and Antioxidant Agents

• Studies on benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties, including related acetamide compounds, indicate their antimicrobial and antioxidant capabilities (Naraboli & Biradar, 2017).

Mechanism of Action

Mode of Action

Without specific target information, the mode of action of this compound is difficult to determine. Based on its chemical structure, it may interact with its targets through hydrogen bonding or hydrophobic interactions, leading to changes in the target’s function .

Pharmacokinetics

Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .